![molecular formula C6H9ClN2 B3024855 1-(2-chloroethyl)-2-methyl-1H-imidazole CAS No. 56894-20-3](/img/structure/B3024855.png)
1-(2-chloroethyl)-2-methyl-1H-imidazole
Overview
Description
The compound “1-(2-chloroethyl)-2-methyl-1H-imidazole” is a type of organophosphate, which are commonly used in various applications such as flame retardants . They are of increasing concern due to their ubiquitous presence in environmental media .
Synthesis Analysis
While specific synthesis methods for “1-(2-chloroethyl)-2-methyl-1H-imidazole” were not found, similar compounds like piperidone derivatives have been synthesized using various catalysts .Scientific Research Applications
Gas Sensing Applications
Mustard Gas Detection: Although the structure of 2-chloroethyl ethyl sulfide (2-CEES) is similar to mustard gas, 2-CEES is non-toxic. Researchers have used it as a simulant for mustard gas in gas sensor studies . These sensors are crucial for rapid and accurate detection, especially since mustard gas lacks effective antidotes.
Au-ZnFe2O4 Hollow Microspheres Sensor: A recent study explored gas sensors based on ZnFe2O4 hollow microspheres loaded with gold (Au). The 2 wt.% Au-loaded ZnFe2O4 sensor exhibited twice the response sensitivity compared to pure ZnFe2O4 when detecting 1 ppm of 2-CEES. It also demonstrated excellent selectivity, repeatability, and long-term stability .
Chemical Synthesis and Reactions
While gas sensing is a prominent application, 1-(2-chloroethyl)-2-methyl-1H-imidazole also finds use in chemical synthesis and reactions:
- Di(2-chloroethyl) Ether Preparation : A process involves direct reaction of diglycol with thionyl chloride to produce di(2-chloroethyl) ether. This compound is useful in various chemical reactions .
Mechanism of Action
Target of Action
Similar compounds such as mechlorethamine, an antineoplastic agent, are used to treat hodgkin’s disease, lymphosarcoma, and chronic myelocytic or lymphocytic leukemia .
Mode of Action
Compounds with similar structures, like ethephon, are converted into ethylene upon metabolism by the plant, acting as a potent regulator of plant growth and ripeness .
Biochemical Pathways
A study on a related compound, tris(2-chloroethyl) phosphate (tcep), showed that exposure to tcep significantly inhibited thyroid-stimulating hormone (tsh), triiodothyronine (t3), and thyroxine (t4) levels .
Pharmacokinetics
A study on a related compound, sarcnu, showed linear and consistent pharmacokinetics in mice and dogs with very good oral bioavailability in both species .
Result of Action
Similar compounds like mechlorethamine are known to cause severe gastrointestinal and bone marrow damage .
properties
IUPAC Name |
1-(2-chloroethyl)-2-methylimidazole | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClN2/c1-6-8-3-5-9(6)4-2-7/h3,5H,2,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIYNTNXOGGKWDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CCCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50276192 | |
Record name | 1-(2-chloroethyl)-2-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50276192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-chloroethyl)-2-methyl-1H-imidazole | |
CAS RN |
56894-20-3 | |
Record name | 1-(2-chloroethyl)-2-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50276192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.